Cas no 25233-52-7 (N-(3,5-Dimethylphenyl)-3-oxobutanamide)

• Product Name: N-(3,5-Dimethylphenyl)-3-oxobutanamide
• CAS No: 25233-52-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD01001272
• CID: 268534
• PubChem ID: 251053
• Update Time: 2025-05-22

N-(3,5-Dimethylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dimethylphenyl)-3-oxobutanamide
• Butanamide,N-(3,5-dimethylphenyl)-3-oxo-
• N-(3,5-dimethylphenyl)-3-oxobutanamide(SALTDATA: FREE)
• 3',5'-Acetoacetoxylidide
• 3,5-dimethylacetoacetanilide
• AC1L5IZW
• AC1Q5M4K
• Acetessigsaeure-(3,5-dimethyl-anilid)
• Acetessigsaeure-3,5-dimethylanilid
• acetoacetic acid-(3,5-dimethyl-anilide)
• acetoacet-m-xylidide
• Ambcb6089290
• CBMicro_044984
• CTK4F5258
• NSC71139
• NSC-71139
• DTXSID10290814
• SR-01000227253
• SR-01000227253-1
• BS-36613
• MFCD01001272
• 25233-52-7
• AKOS000164824
• CS-0450371
• N-(3,5-Dimethylphenyl)-3-oxobutanamide, AldrichCPR
• BIM-0045064.P001

• MDL： MFCD01001272
• Inchi： 1S/C12H15NO2/c1-8-4-9(2)6-11(5-8)13-12(15)7-10(3)14/h4-6H,7H2,1-3H3,(H,13,15)
• InChI Key： XBGMOCSJVMBAEX-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 372.8°Cat760mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.555
• PSA: 46.17
• LogP: 2.29400

Additional information on N-(3,5-Dimethylphenyl)-3-oxobutanamide

Comprehensive Overview of N-(3,5-Dimethylphenyl)-3-oxobutanamide (CAS No. 25233-52-7): Properties, Applications, and Industry Insights

N-(3,5-Dimethylphenyl)-3-oxobutanamide, identified by its CAS number 25233-52-7, is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research. This compound, often referred to as a β-ketoamide derivative, exhibits unique structural features that make it valuable for synthesizing intermediates in drug development. Its molecular formula, C₁₂H₁₅NO₂, highlights a blend of aromatic and carbonyl functionalities, which are critical for its reactivity and applications.

In recent years, the demand for high-purity chemical intermediates like N-(3,5-Dimethylphenyl)-3-oxobutanamide has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing new-generation therapeutics. A 2023 study highlighted its potential in modulating enzyme activity, aligning with the growing focus on targeted drug delivery systems.

The compound’s synthetic versatility is another key advantage. Its 3-oxobutanamide moiety allows for facile modifications, enabling chemists to develop customized derivatives for specific applications. For instance, it has been explored in the synthesis of non-steroidal anti-inflammatory agents, addressing the global need for safer pain management solutions. This aligns with trending searches like "green chemistry alternatives" and "biodegradable pharmaceutical intermediates".

From an industrial perspective, CAS 25233-52-7 is manufactured under stringent Good Manufacturing Practices (GMP) to ensure consistency for high-value R&D projects. Regulatory compliance, such as REACH certification, further underscores its suitability for European and North American markets. Notably, its low environmental persistence, as indicated by OECD 301 biodegradability tests, resonates with the ESG (Environmental, Social, and Governance) priorities of modern enterprises.

Emerging discussions in AI-driven drug discovery platforms frequently cite N-(3,5-Dimethylphenyl)-3-oxobutanamide as a candidate for virtual screening libraries. Its balanced lipophilicity (LogP ~2.1) and molecular weight (205.26 g/mol) make it a favorable scaffold for machine learning-based molecular modeling. This synergy between computational chemistry and traditional synthesis is a hot topic in forums like ACS (American Chemical Society) webinars.

In agrochemicals, the compound’s systemic activity against plant pathogens has been investigated, coinciding with the rise in searches for "climate-resilient crop protectants". Its degradation products show minimal soil accumulation, addressing concerns about long-term agricultural sustainability. Such attributes position it as a potential component in next-generation fungicides, particularly in regions battling fungal resistance.

Quality control protocols for 25233-52-7 typically involve HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) to verify purity (>98%). These methods align with ICH Q7 guidelines, ensuring compatibility with pharmaceutical grade standards. Analytical data, including NMR (Nuclear Magnetic Resonance) spectra, are often shared in open-access journals, fostering transparency in scientific communities.

Future research directions may explore its synergistic effects with nanocarriers for enhanced bioavailability—a subject gaining traction in nanomedicine circles. As industries pivot toward circular economy models, the recyclability of N-(3,5-Dimethylphenyl)-3-oxobutanamide byproducts could become a focal point, echoing popular queries like "zero-waste chemical synthesis".